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Compound of Interest

Compound Name: 4-Methylindoline

Cat. No.: B3022681

For Researchers, Scientists, and Drug Development Professionals

Foreword

In the landscape of pharmaceutical research and development, a comprehensive
understanding of the physicochemical properties of a molecule is paramount. These properties
govern a compound's behavior from synthesis and formulation to its pharmacokinetic and
pharmacodynamic profile. This guide provides a detailed exploration of the core
physicochemical characteristics of 4-Methylindoline, a substituted indoline of interest in
medicinal chemistry.

Due to the limited availability of published experimental data for 4-Methylindoline, this
document adopts a dual approach. Firstly, it presents the known and predicted properties of the
molecule, providing a foundational dataset. Secondly, and more critically, it offers detailed,
field-proven experimental protocols for the determination of these properties. This serves as a
practical handbook for researchers, enabling them to generate robust and reliable data in their
own laboratories. The narrative emphasizes the rationale behind experimental choices,
fostering a deeper understanding of the scientific principles at play.

Molecular Identity and Structure

4-Methylindoline, also known as 4-methyl-2,3-dihydro-1H-indole, is a heterocyclic aromatic
compound. Its structure consists of a benzene ring fused to a five-membered nitrogen-
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containing ring, with a methyl group substituted at the 4-position of the benzene ring. The
indoline core is a saturated version of the indole ring system.

Molecular Formula: CoH11N[1][2]
Molecular Weight: 133.19 g/mol [1][2]
CAS Number: 62108-16-1[1][2]

Chemical Structure:

Sample Preparation Measurement Analysis

Dry Sample Load Capillary Rapid Heating Slow Heating Record Range)—P[Purity Assessment)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3022681?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3022681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

